Cas no 105553-89-7 (2-cyclopropyl-1,3-bis-(4-methylphenyl)sulfonylbenzene)

• Product Name: 2-cyclopropyl-1,3-bis-(4-methylphenyl)sulfonylbenzene
• CAS No: 105553-89-7
• MF: C₂₃H₂₂O₄S₂
• MW: 426.548384189606
• CID: 1155643
• PubChem ID: 13587083
• Update Time: 2025-04-20

2-cyclopropyl-1,3-bis-(4-methylphenyl)sulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1,3-bis-(4-methylphenyl)sulfonylbenzene
• DTXSID60544450
• 1,1'-[(2-Cyclopropyl-1,3-phenylene)disulfonyl]bis(4-methylbenzene)
• 105553-89-7

• Inchi： 1S/C23H22O4S2/c1-16-6-12-19(13-7-16)28(24,25)21-4-3-5-22(23(21)18-10-11-18)29(26,27)20-14-8-17(2)9-15-20/h3-9,12-15,18H,10-11H2,1-2H3
• InChI Key： LFQNNQBVVLHVSW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CC=CC(=C1C1CC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 426.09606
• Monoisotopic Mass: 426.09595153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28
• LogP: 7.00800